Cas no 68555-63-5 (Maltol propionate)

• Product Name: Maltol propionate
• CAS No: 68555-63-5
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD00036605
• CID: 58819
• PubChem ID: 87572691
• Update Time: 2025-09-25

Maltol propionate Chemical and Physical Properties

Names and Identifiers

• Maltol propionate
• (2-Methyl-4-oxopyran-3-yl) propanoate
• 2-Methyl-3-(1-oxopropoxy)-4H-pyran-4-one
• 3-Hydroxy-2-methyl-4-pyrone Propionate
• 2-Methyl-4-oxo-4H-pyran-3-yl Propionate
• 4H-Pyran-4-one, 2-methyl-3-(1-oxopropoxy)-
• SO5F79G1MJ
• maltyl propionate
• FEMA 3941
• NBKYPRRBTKRGLE-UHFFFAOYSA-N
• FCH916877
• AK668723
• (2-methyl-4-oxo-pyran-3-y

• MDL： MFCD00036605
• Inchi： 1S/C9H10O4/c1-3-8(11)13-9-6(2)12-5-4-7(9)10/h4-5H,3H2,1-2H3
• InChI Key： NBKYPRRBTKRGLE-UHFFFAOYSA-N
• SMILES： CCC(OC1C(=O)C=COC=1C)=O

Computed Properties

• Exact Mass: 182.05800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: 。
• Melting Point: 47.0 to 50.0 deg-C
• Boiling Point: 317.8±31.0 °C at 760 mmHg
• Flash Point: 141.5±24.9 °C
• PSA: 56.51000
• LogP: 1.26360
• FEMA: 3941
• Solubility: 。

Maltol propionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R22
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives